Cas no 866042-01-5 (3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea)

• Product Name: 3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea
• CAS No: 866042-01-5
• MF: C₁₆H₁₄N₄O₃S₃
• MW: 406.502358913422
• CID: 5232712
• Update Time: 2026-03-08

3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea

• Inchi： 1S/C16H14N4O3S3/c1-11-7-9-13(10-8-11)26(22,23)19-14(21)20(12-5-3-2-4-6-12)15-17-18-16(24)25-15/h2-10H,1H3,(H,18,24)(H,19,21)
• InChI Key： YEAGYPGDUOSPCT-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1)(C1=NNC(=S)S1)C(NS(C1=CC=C(C)C=C1)(=O)=O)=O

Additional information on 3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea

Introduction to 3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea (CAS No. 866042-01-5)

3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea, identified by its CAS number 866042-01-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a sulfonyl group, a phenyl ring, and a thiadiazole moiety. These structural elements contribute to its unique chemical properties and potential biological activities.

The sulfonyl group in the molecule is known for its ability to enhance binding affinity and stability in drug-like molecules. This feature makes it particularly valuable in the design of small-molecule inhibitors targeting various biological pathways. The phenyl ring further contributes to the compound's hydrophobicity, which can be advantageous for membrane permeability and oral bioavailability. Additionally, the presence of a thiadiazole core is noteworthy, as thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from heterocyclic compounds. Among these, thiadiazole-based scaffolds have emerged as particularly promising due to their diverse biological activities. The compound in question, 3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea, represents an innovative derivative that combines the advantageous features of multiple pharmacophoric units.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that thiadiazole derivatives can modulate neurotransmitter systems by interacting with specific receptors and ion channels. The sulfanylidene group in this molecule may play a crucial role in facilitating such interactions. Furthermore, the urea moiety is known to enhance solubility and bioavailability, which are critical factors for drug development.

The synthesis of 3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea involves a multi-step process that requires precise control over reaction conditions. The introduction of the sulfonyl group is typically achieved through sulfonylation reactions using appropriate sulfonic acid derivatives. Subsequent steps involve condensation reactions to form the thiadiazole ring and the urea linkage. The use of high-purity starting materials and optimized reaction parameters is essential to ensure high yield and minimal impurities.

In terms of pharmacological activity, preliminary studies have suggested that this compound exhibits potent inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These effects are particularly relevant given the growing recognition of these pathways in various chronic diseases. Additionally, the phenyl-thiadiazole scaffold has shown promise in preclinical models for treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The sulfanylidene-containing moiety has also been investigated for its potential role in metal chelation therapy. Metal ions such as iron and copper are known to participate in oxidative processes that can lead to cellular damage. By binding to these metals, 3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea could potentially mitigate oxidative stress-related pathologies.

Electrophysiological studies have further demonstrated that this compound can modulate ion channel activity in neuronal cells. This capability is particularly relevant for developing treatments targeting disorders such as epilepsy and chronic pain syndromes. The ability of the urea group to interact with biological targets while maintaining good solubility makes it an attractive pharmacophore for drug design.

The development of novel therapeutic agents often involves rigorous testing to assess their safety and efficacy. In vitro assays are typically conducted first to evaluate cytotoxicity and target interaction affinity. Subsequent studies may include animal models to assess pharmacokinetic properties and potential side effects. Given its promising preclinical profile, 3-(4-methylbenzenesulfonyl)-1-phenyl-1-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-y)urea may be a valuable candidate for further clinical investigation.

The compound's structural complexity also presents opportunities for medicinal chemists to develop analogs with enhanced properties. By modifying specific functional groups or introducing additional substituents, it may be possible to optimize potency、selectivity、and pharmacokinetic profiles. Such modifications could lead to more effective treatments with fewer side effects.

In conclusion，3-(4-methylbenzenesulfonyl)-1 phenyl - 1 ( 5 sulfanylidene - 4 , 5 dihydro - 1 , 3 , 4 thiadiazol - 2 y l ) urea ( CAS No . 866042 -01 -5 ) represents an exciting advancement in pharmaceutical chemistry . Its unique structural features ， coupled with promising preclinical data ， make it a compelling candidate for further research . As our understanding of biological pathways continues to evolve ， compounds like this one will play an increasingly important role in addressing complex diseases .